![molecular formula HgTe B084246 Mercury telluride CAS No. 12068-90-5](/img/structure/B84246.png)
Mercury telluride
Overview
Description
Mercury telluride, also known as mercury(II) telluride (HgTe), is a chemical compound composed of mercury and tellurium. It is a semiconductor material that has been used in a variety of electronic applications, such as solar cells, photodetectors, and infrared detectors. It is also used in thermoelectric devices and other optoelectronic devices.
Scientific Research Applications
Infrared Detection and Thermal Imaging : Mercury telluride, often in combination with cadmium telluride, has been a critical material in the advancement of infrared detection technologies, particularly in thermal imaging. These applications range from instrumentation to guidance systems in various sectors (Charlton, 1982).
Semiconductor Properties : HgTe is known for its zero-gap semiconductor properties, making it useful in electronic applications where bandgap engineering is critical. This unique property is due to an inverted band structure, primarily resulting from relativistic corrections (Berchenko & Pashkovskii, 1976).
Optical Nonlinearity : this compound exhibits significant third-order nonlinear optic susceptibility, making it valuable in fields requiring fast response times, such as in certain types of optical systems (Wolff et al., 1987).
Topological Insulator Properties : Recent studies have shown that this compound can be turned into a topological insulator from a gapless semiconductor under specific conditions. This property is promising for the development of new electronic devices (Kyriienko et al., 2019).
Solar Cell Applications : Mercury cadmium telluride, a related compound, has been used in high-efficiency thin-film solar cells. These cells show promise in renewable energy technologies due to their significant efficiency under specific illumination conditions (Basol & Tseng, 1986).
Material Synthesis and Preparation : The preparation and electrical properties of this compound have been a subject of study, with focus on achieving the desired stoichiometry and understanding its impact on the material's electrical properties (Harman et al., 1958).
Elastic Properties : Research on the elastic constants of this compound has provided insights into its crystalline interatomic forces. These studies are significant for understanding and improving the material's stability and durability in various applications (Alper & Saunders, 1967).
Mechanism of Action
Target of Action
Mercury telluride primarily targets the Aquaporin-1 . Aquaporin-1 is a water-specific channel that provides the plasma membranes of red cells and kidney proximal tubules with high permeability to water .
Mode of Action
It has been observed that this compound exhibits a low-frequency mode occurring at ∼108 (at 77 k) in hgte and hg-rich te . This feature is a combination phonon and acquires significant Raman (ir) activity as a consequence of a Fermi resonance with the TO phonon .
Biochemical Pathways
Mercury can undergo oxidation to mercuric mercury, which takes place via the catalase-hydrogen peroxide pathway . The mercury atom is able to diffuse down the cleft in the catalase enzyme to reach the active site where the heme ring is located .
Pharmacokinetics
It is known that this compound nanoparticles can be synthesized with high monodispersivity with sizes up to ∼15 nm . This suggests that the size and shape of the nanoparticles could potentially influence their absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
It is known that mercury poisoning can cause effects on brain functioning, resulting in irritability, shyness, tremors, changes in vision or hearing, and memory problems . Acrodynia, a type of mercury poisoning in children, is characterized by pain and pink discoloration of the hands and feet .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, by controlling the physical sizes of this compound quantum dots, tunable emission at infrared wavelengths can be realized . This suggests that the environment, specifically the physical conditions, can influence the action, efficacy, and stability of this compound.
Safety and Hazards
Future Directions
The demand for efficient, room-temperature short-wavelength infrared (SWIR) emitters is increasing since they can find important applications in night vision, healthcare, spectroscopy, and light detection and ranging (LIDAR) systems . Colloidal quantum dot (CQD) materials are promising infrared materials replacing traditional ones due to their properties such as size-tunable energy bandgaps, solution processability, and large-scale synthesis .
properties
IUPAC Name |
tellanylidenemercury | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Hg.Te | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCEXCCILEWFFBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Te]=[Hg] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
HgTe | |
Record name | mercury(II) telluride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Mercury(II)_telluride | |
Description | Chemical information link to Wikipedia. | |
Record name | Mercury telluride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Mercury_telluride | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3065245 | |
Record name | Mercury telluride (HgTe) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065245 | |
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Molecular Weight |
328.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Black solid, insoluble in water; [MSDSonline] | |
Record name | Mercuric telluride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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CAS RN |
12068-90-5 | |
Record name | Mercury telluride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12068-90-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Mercury telluride (HgTe) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012068905 | |
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Record name | Mercury telluride (HgTe) | |
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Record name | Mercury telluride (HgTe) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Mercury telluride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.905 | |
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Q & A
Q1: What is the molecular formula and weight of mercury telluride?
A1: The molecular formula for this compound is HgTe. It has a molecular weight of 328.58 g/mol.
Q2: Is the stability of this compound a concern in electronic devices?
A4: Yes, the high chemical reactivity of metals with this compound poses a significant challenge []. This reactivity stems from the high solid-phase vapor pressure of mercury and the thermochemical stability of metal-tellurium compounds.
Q3: Can annealing impact the properties of this compound?
A5: Yes, annealing can significantly alter the properties of HgTe. For instance, annealing cadmium this compound (CMT) at 250°C can lead to lithium diffusion within the material, affecting its overall homogeneity [].
Q4: What makes this compound's optical properties significant?
A6: this compound exhibits a remarkably high third-order nonlinear optic susceptibility []. This property, along with its picosecond response time, makes it a promising material for nonlinear optics applications.
Q5: What is unique about the electronic structure of this compound?
A7: Unlike conventional semiconductors, this compound is a zero-gap semiconductor []. This means its conduction and valence bands overlap, leading to unique electronic properties such as high electron mobility and unusual temperature dependence of conductivity.
Q6: How does temperature affect the electrical conductivity of this compound?
A8: Pure this compound exhibits an unusual minimum in its electrical conductivity between 30K and 50K []. This anomaly arises from the resonant scattering of electrons by optical phonons, a process unique to materials with an inverted band structure like HgTe.
Q7: What is the role of doping in HgTe?
A9: Doping can significantly alter the electrical properties of HgTe. For example, doping with acceptors can lead to anomalous n-type behavior at low temperatures []. This behavior is attributed to surface oxidation and can be modeled using a two-layer system.
Q8: How do nanocrystals of this compound behave optically?
A10: Nanocrystalline this compound exhibits quantum confinement effects, influencing its optical properties [, ]. The optical absorption, photoluminescence, and Raman scattering characteristics are dependent on both the crystalline size and the Hg/Te ratio within the nanocrystals.
Q9: What are some applications of cadmium this compound (CMT)?
A11: CMT is highly valuable in infrared detection and imaging technologies [, , ]. Its tunable bandgap makes it suitable for detectors operating in various infrared spectral regions.
Q10: Can this compound be used in transistor technology?
A13: Yes, npn cadmium this compound transistors have been successfully fabricated []. These transistors operate at near-ambient temperatures, demonstrating the potential of HgTe for advanced electronic devices.
Q11: How is this compound used in the development of topological insulators?
A14: Strained HgTe can host two types of surface electronic states: Dirac-like states near the Brillouin zone center and parabolic states farther out []. These states are crucial for the realization of topological insulators, promising materials for quantum computing and spintronics.
Q12: What are the potential applications of this compound in terahertz technology?
A15: this compound exhibits a giant Faraday effect at terahertz frequencies []. This property, arising from the strong interaction between THz radiation and the material's plasma, makes it promising for developing broadband THz modulators and other components for future communication and imaging technologies.
Q13: Are there any applications of HgTe in quantum dot technology?
A16: Yes, colloidal this compound quantum dots (HgTe QDs) show promise for photovoltaic applications, particularly in short-wave infrared (SWIR) detection []. They can be used to fabricate focal plane arrays with improved performance for applications like semiconductor inspection and chemical analysis.
Q14: Can thin films of this compound be prepared?
A17: Yes, thin films of both cadmium this compound (CMT) and this compound (HgTe) can be prepared using various methods. One method involves electrochemical deposition from an aqueous bath, offering control over film thickness and composition [, ]. Another method utilizes plasma-enhanced chemical vapor deposition (PECVD), enabling epitaxial growth at significantly lower temperatures than traditional methods [, ].
Q15: How are high-quality cadmium this compound (CMT) crystals grown?
A18: High-quality CMT crystals can be grown using techniques like molecular beam epitaxy (MBE) []. This method requires precise control over substrate temperature to achieve twin-free layers, which are crucial for optimal device performance.
Q16: What are the advantages of mercury-rich liquid phase epitaxy (LPE) for growing CMT?
A19: Mercury-rich LPE offers several advantages for growing CMT, including reduced melt wipe-off, lower impurity levels due to the high purity of mercury, better control over CdTe substrate etching, and the potential to grow both n- and p-type layers without annealing [].
Q17: What types of defects are commonly found in cadmium this compound (CMT)?
A20: Vacancy-type defects are commonly observed in CMT [, ]. Annealing studies using positron annihilation spectroscopy have revealed the presence of these defects and their behavior at different temperatures.
Q18: How do impurities affect the properties of CMT?
A21: Impurities can significantly impact CMT's electrical and structural properties. For instance, lithium acts as a mobile impurity in CMT and can diffuse through the material, affecting its homogeneity, particularly after ion implantation [].
Q19: What is the Impurity Concentration Enhancement (ICE) effect observed in CMT?
A22: The ICE effect refers to the accumulation of impurities like Li, Na, K, Al, Ga, In, and Mn at the interface between CMT and CdTe layers during epitaxial growth []. This accumulation can significantly impact device performance and needs to be controlled during fabrication.
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